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Compound of Interest

Compound Name: 2,6-Dibromophenol

Cat. No.: B046663

Essential Safety and Handling Guide for 2,6-
Dibromophenol

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2,6-Dibromophenol in a laboratory setting. Adherence to these
guidelines is crucial for ensuring personal safety and minimizing environmental impact.

I. Hazard Identification and Personal Protective
Equipment (PPE)

2,6-Dibromophenol is a hazardous substance that can cause skin, eye, and respiratory tract
irritation.[1] It is harmful if swallowed or in contact with skin.[2] Therefore, stringent adherence
to PPE protocols is mandatory.

Table 1: Required Personal Protective Equipment (PPE)
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Protection Type Specifications Rationale

Chemical safety goggles or a
face shield compliant with
) OSHA's eye and face To prevent eye irritation from
Eye and Face Protection ] ]
protection regulations (29 CFR  dust or splashes.
1910.133) or European

Standard EN166.[1][3]

Appropriate protective gloves.

[1] Nitrile rubber gloves are o
) To prevent skin irritation and
Hand Protection commonly used.[4] Regularly ]
) ) absorption.
inspect gloves for degradation

or punctures.

A lab coat or chemical-
resistant apron and closed-toe
] shoes. For larger quantities or To prevent skin contact with
Body Protection ] o ]
risk of significant exposure, a the chemical.
complete protective suit may

be necessary.[1][5]

Use in a well-ventilated area or
under a chemical fume hood is
required.[1][6] If dust
generation is unavoidable and
) ) ventilation is inadequate, a To prevent respiratory tract
Respiratory Protection o ] ]
NIOSH/MSHA-approved irritation from inhaling dust.
respirator (such as a dust
mask type N95) or European
Standard EN 149 approved

respirator should be worn.[1][7]

Il. Quantitative Safety and Physical Data

While specific occupational exposure limits for 2,6-Dibromophenol have not been established
by OSHA, NIOSH, or ACGIH, it is crucial to handle it with care due to its irritant properties.[8]
The toxicological properties of this substance have not been fully investigated.[1]
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Table 2: Physical and Chemical Properties of 2,6-Dibromophenol

Property Value
Molecular Formula CeHaBr20[7]
Molecular Weight 251.90 g/mol [7]
Light beige or white solid (powder and chunks)
Appearance
[11[]
Melting Point 53-57 °C (127.4-134.6 °F)[4]
Boiling Point 255-256 °C (491-492.8 °F) at 740 mmHg[4]

Table 3: Toxicity Information

Endpoint Value Species

LD50/LC50 Not available[1] -

H302: Harmful if

swallowedH312: Harmful in

contact with skinH315: Causes
GHS Hazard Statements skin irritationH319: Causes -

serious eye irritationH332:

Harmful if inhaledH335: May

cause respiratory irritation[2]

lll. Operational Plan: Step-by-Step Handling
Procedures

A systematic approach to handling 2,6-Dibromophenol is essential to maintain a safe
laboratory environment.

1. Receiving and Storage:

e Upon receipt, inspect the container for any damage or leaks.
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Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents, acid chlorides, and acid anhydrides.[1]

Keep the container tightly closed when not in use.[1]
. Preparation and Use:

Always handle 2,6-Dibromophenol inside a certified chemical fume hood to minimize
inhalation exposure.[6]

Ensure an eyewash station and safety shower are readily accessible.[1]
Before handling, put on all required PPE as detailed in Table 1.
Minimize the generation of dust when weighing or transferring the solid.[1]
Use appropriate tools (e.g., spatulas, weighing paper) to handle the chemical.
Wash hands thoroughly after handling, even if gloves were worn.[1]

. Spill Response:
Minor Spills:
o Evacuate the immediate area.

o Wearing appropriate PPE, carefully sweep or vacuum up the spilled material. Avoid
generating dust.[1]

o Place the collected material into a suitable, labeled container for disposal.[1]

o Clean the spill area with an appropriate solvent and then wash with soap and water.
Major Spills:

o Evacuate the laboratory and notify the appropriate safety personnel immediately.

o Restrict access to the area.
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o Follow established institutional procedures for large chemical spills.

IV. Disposal Plan

Proper disposal of 2,6-Dibromophenol and its contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.

1. Waste Collection:

o Collect all waste containing 2,6-Dibromophenol, including unused product, contaminated
PPE, and spill cleanup materials, in a designated and clearly labeled hazardous waste
container.

2. Disposal Procedure:
» Dispose of the chemical waste through a licensed professional waste disposal service.[2]
e Do not dispose of 2,6-Dibromophenol down the drain or in the regular trash.[3]

o All disposal activities must adhere to federal, state, and local environmental regulations.[2]

V. Experimental Protocol Example: Synthesis
Involving 2,6-Dibromophenol

The following is a representative workflow for an experiment where 2,6-Dibromophenol is
used as a starting material. This is for illustrative purposes, and specific experimental details
may vary.

Workflow Diagram
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Experimental Workflow: Use of 2,6-Dibromophenol

Preparation
- Don PPE
- Set up in fume hood

'

Weighing
- Carefully weigh 2,6-Dibromophenol
- Minimize dust

'

Reaction Setup
- Add to reaction vessel with solvent
- Introduce other reagents

'

Reaction Monitoring
- Monitor progress (e.g., TLC, LC-MS)

:

Work-up
- Quench reaction
- Extract product

'

Purification
- Purify product (e.g., chromatography)

'

Analysis
- Characterize final product

'

Waste Disposal
- Segregate and label all waste

Click to download full resolution via product page

Caption: A typical experimental workflow involving 2,6-Dibromophenol.
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VI. Logical Relationship Diagram

This diagram illustrates the logical flow of safety considerations when working with 2,6-
Dibromophenol.
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Safe Handling Workflow for 2,6-Dibromophenol

Planning Phase

Assess Hazards
(Irritant, Harmful)

Review SDS

Gather Required PPE

Executign Phase

Work in Fume Hood

Handle with Care
(Minimize Dust)

Monitor for Exposure

Post-Exec;tion Phase Emergency Response

y

Decontaminate Work Area First Aid Measures

Proper Waste Disposal

:

Wash Hands Thoroughly

y

Spill Response Protocol

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 2,6-Dibromophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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